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Compound of Interest

Compound Name: 2-(Methylsulfonyl)pyridine

Cat. No.: B098560

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for 2-(Methylsulfonyl)pyridine, a compound utilized in various research
and development applications. The following sections detail the chemical's hazards, exposure
controls, and emergency procedures to foster a culture of safety and responsibility in the
laboratory.

Hazard Identification and Classification

2-(Methylsulfonyl)pyridine is classified as a hazardous substance. The Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) provides a clear framework for
understanding its potential risks.

Table 1: GHS Classification for 2-(Methylsulfonyl)pyridine

Hazard Class Hazard Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A L
irritation
Specific target organ toxicity — ) H335: May cause respiratory
) 3 (Respiratory system) o
single exposure irritation
Acute toxicity (Oral) 4 H302: Harmful if swallowed
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 2: Physical and Chemical Properties of 2-(Methylsulfonyl)pyridine

Property Value
Molecular Formula CeH7NO:2S
Molecular Weight 157.19 g/mol
Appearance Not specified
Odor Not specified
Melting Point Not available
Boiling Point Not available
Solubility Not available

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize the risk of exposure.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of dust or vapors.[1]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b098560?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F540244.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][2] Ensure that
skin is not exposed.

» Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,
use a NIOSH-approved respirator.

Hygiene Practices

» Wash hands thoroughly after handling the compound.[1][2]
» Do not eat, drink, or smoke in the laboratory.[1]

 Remove contaminated clothing and wash it before reuse.[1][2]

Storage

e Store in a cool, dry, and well-ventilated area.[1][2]
o Keep the container tightly closed.[1][2]
» Store away from incompatible materials, such as strong oxidizing agents.[2]

Experimental Protocols
General Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm the
functionality of the chemical fume hood and the accessibility of emergency equipment.

o Dispensing: Carefully weigh or measure the required amount of 2-(Methylsulfonyl)pyridine
within the fume hood to avoid generating dust or aerosols.

» Reaction Setup: Add the compound to the reaction vessel slowly and carefully. Ensure the
reaction is conducted in a closed system or under adequate ventilation.
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o Work-up and Purification: Perform all subsequent steps, such as extraction, filtration, and
chromatography, within a well-ventilated area or fume hood.

o Decontamination: After the experiment, decontaminate all glassware and equipment that
came into contact with the compound using an appropriate solvent. Dispose of the waste in a
designated hazardous waste container.

Spill Response Protocol

o Evacuation: Immediately evacuate the area of the spill, except for personnel involved in the
cleanup.

o Ventilation: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

o Collection: Carefully collect the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent, and then wash with soap and
water.

o Reporting: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

First Aid Measures

In the event of exposure, immediate action is critical.

Table 3: First Aid Procedures for 2-(Methylsulfonyl)pyridine
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _ _ _
contaminated clothing. Seek immediate medical

attention.[1][2]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Toxicity Information

Detailed toxicological data for 2-(Methylsulfonyl)pyridine is not readily available in the
searched literature. However, the GHS classification indicates that it is harmful if swallowed
and causes skin, eye, and respiratory irritation.[1][2] The lack of comprehensive toxicity data
underscores the importance of handling this compound with extreme care and minimizing all
potential routes of exposure.

Disposal Considerations

Dispose of 2-(Methylsulfonyl)pyridine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways.[2]

Visualized Workflows
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To further aid in the safe handling of 2-(Methylsulfonyl)pyridine, the following diagrams
illustrate key logical and experimental workflows.
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Caption: Logical workflow for hazard control when handling 2-(Methylsulfonyl)pyridine.
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Caption: Experimental workflow emphasizing safety checkpoints for using 2-
(Methylsulfonyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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